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These application notes provide a comprehensive overview of the utilization of ITIC-Th as a
third component in ternary organic solar cells (OSCs). The inclusion of ITIC-Th, a non-fullerene
acceptor (NFA), has been demonstrated as an effective strategy to enhance the power
conversion efficiency (PCE) and stability of organic solar cells. These notes, supported by
experimental protocols and data, are intended to guide researchers in the fabrication and
characterization of high-performance ternary OSCs.

Introduction to ITIC-Th in Ternary Solar Cells

Ternary organic solar cells, which incorporate a third component into the standard binary
donor-acceptor active layer, have emerged as a promising approach to overcome the
limitations of binary devices.[1] The introduction of a third component can broaden the
absorption spectrum, optimize the active layer morphology, and improve charge transport
properties.[2][3]

ITIC-Th, a derivative of the well-known NFA ITIC, is characterized by hexylthienyl side chains
which enhance intermolecular interactions and electron mobility.[4][5] Its distinct optoelectronic
properties make it an excellent candidate as a third component in ternary blends. When
incorporated into a host binary system, ITIC-Th can function in several ways:

o Complementary Absorption: ITIC-Th can absorb light in a spectral region that is different
from the host donor and acceptor, leading to enhanced photon harvesting and a higher
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short-circuit current density (Jsc).[6]

e Morphology Regulation: ITIC-Th can act as a morphology regulator, influencing the
molecular packing and phase separation of the active layer to create a more favorable
nanostructure for exciton dissociation and charge transport.[7][8] This can lead to an
improved fill factor (FF).

e Energy Level Tuning: The energy levels of ITIC-Th can facilitate a cascade energy
alignment, which can improve the open-circuit voltage (Voc) and minimize energy loss.[6][9]

e Alloy Model: In some systems, ITIC-Th can form an alloy-like mixed phase with the host
acceptor, leading to continuously tunable energy levels and improved device performance.[6]
[10]

Performance of ITIC-Th Based Ternary Organic
Solar Cells

The inclusion of ITIC-Th as a third component has led to significant improvements in the
performance of organic solar cells. The tables below summarize the key photovoltaic
parameters from recent studies, demonstrating the impact of ITIC-Th on device efficiency.

Table 1: Performance of PM6:BTP-eC9:ITIC-Th Ternary Solar Cells[6]

ITIC-Th wt% in
Voc (V) Jsc (mAcm=2)  FF (%) PCE (%)

Acceptor

0 0.85 27.8 76.5 18.1

5 0.86 27.9 76.7 18.4

10 0.86 28.1 76.8 18.6

15 0.87 28.0 77.0 18.7

20 0.88 27.5 76.3 18.4

Table 2: Performance of PM6Ir1:N3:ITIC-Th Ternary Solar Cells[7][8]
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ITIC-Th wt% in

Voc (V) Jsc (mA cm™3) FF (%) PCE (%)
Acceptor
0 (Binary

0.84 26.13 74.11 16.27
PM6Ir1:N3)
10 0.86 26.53 75.47 17.22
100 (Binary

0.93 1531 72.88 10.39

PM6IrL:ITIC-Th)

Table 3: Performance of PTB7-Th:ITIC:PDI Ternary Solar Cells (ITIC as a major component)

[11]

PDI/ITIC Ratio

Voc (V) Jsc (mA cm™?) FF (%) PCE (%)
(wiw)
10:0 (Binary

0.72 10.21 45.3 3.33
PTB7-Th:PDI)
7:3 0.73 14.12 59.1 6.09
5:5 0.74 15.34 65.2 7.41
3:7 0.75 16.03 71.9 8.64
0:10 (Binary

0.76 14.89 68.3 7.72
PTB7-Th:ITIC)

Experimental Protocols

The following protocols provide a general framework for the fabrication and characterization of

ITIC-Th based ternary organic solar cells. These should be adapted and optimized for specific

material systems and laboratory conditions.

Materials

e Donor Polymer: e.g., PM6, PTB7-Th, PBT1-C[6][11][12]

e Acceptor 1: e.g., BTP-eC9, N3, PDI, ITIC-2CI[6][7][11][12]
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e Acceptor 2 (Third Component): ITIC-Th

e Solvents: Chloroform (CF), Chlorobenzene (CB), 1,8-diiodooctane (DIO), 1-
chloronaphthalene (CN) (as solvent additives)

e Substrates: Indium tin oxide (ITO)-coated glass

« Interfacial Layers: Zinc oxide (ZnO) or other electron transport layers (ETL), Molybdenum
oxide (MoOs) or other hole transport layers (HTL)

o Electrodes: Silver (Ag), Aluminum (Al)

Device Fabrication Protocol

e Substrate Cleaning:

o Sequentially sonicate ITO-coated glass substrates in detergent, deionized water, acetone,
and isopropanol for 15 minutes each.

o Dry the substrates in an oven and then treat with UV-ozone for 15-20 minutes immediately
before use.

e Interfacial Layer Deposition:

o HTL Deposition: Spin-coat a solution of MoOs in deionized water (or other suitable HTL
material) onto the cleaned ITO substrates. Anneal the substrates at a specified
temperature (e.g., 150 °C for 10 minutes).

o ETL Deposition: Alternatively, for an inverted device structure, deposit an ETL such as
ZnO onto the ITO substrate.

o Active Layer Preparation and Deposition:

o Prepare a stock solution of the donor polymer and the primary acceptor in a suitable
solvent (e.g., chloroform).

o Prepare a separate stock solution of ITIC-Th in the same solvent.
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o Blend the solutions to achieve the desired weight ratios of donor:acceptorl:ITIC-Th. The
total concentration is typically in the range of 10-20 mg/mL.

o Add a small percentage of a solvent additive (e.g., 0.5% v/v DIO or CN) to the final blend
solution to optimize morphology.

o Stir the solution overnight at a slightly elevated temperature (e.g., 40-50 °C) to ensure
complete dissolution.

o Spin-coat the active layer solution onto the HTL (or ETL) in a nitrogen-filled glovebox. The
spin-coating speed and time should be optimized to achieve the desired film thickness
(typically 90-120 nm).

o Anneal the active layer at an optimized temperature (e.g., 100-150 °C) for a specific
duration (e.g., 5-10 minutes) to promote favorable morphology.

o Electrode Deposition:
o Transfer the substrates to a vacuum thermal evaporator.

o Deposit the top electrode (e.g., 100 nm of Ag or Al) through a shadow mask at a high
vacuum (e.g., < 1 x 10~° Torr). The device area is defined by the overlap of the ITO and
the top electrode.

Device Characterization

o Current Density-Voltage (J-V) Characteristics:

o Measure the J-V curves using a solar simulator under AM 1.5G illumination at 100
mW/cm?2.

o Use a calibrated silicon solar cell to ensure accurate light intensity.
o Extract the key photovoltaic parameters: Voc, Jsc, FF, and PCE.
o External Quantum Efficiency (EQE) Measurement:

o Measure the EQE spectrum using a dedicated EQE system.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3248746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3248746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o The integrated Jsc from the EQE spectrum should be compared with the Jsc from the J-V
measurement to verify accuracy.

e Morphology Characterization:

o Atomic Force Microscopy (AFM): To study the surface topography and phase separation of
the active layer.

o Transmission Electron Microscopy (TEM): To visualize the bulk heterojunction morphology
at the nanoscale.

o Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS): To investigate the molecular
packing and orientation within the blend film.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for fabricating and characterizing ITIC-
Th based ternary organic solar cells.
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Caption: General workflow for ternary OSC fabrication and characterization.
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Energy Level Diagram and Charge Transfer Mechanism

The energy level alignment of the components in a ternary solar cell is crucial for efficient
charge separation and transport. The diagram below shows a representative energy level
diagram for a ternary system with ITIC-Th, illustrating the cascade mechanism.

Energy Level Diagram Device Structure

HOMO (Donor) HOMO (ITIC-Th) HOMO (Acceptor 1) Anode (ITO)
e~ transfe e~ transfe
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Caption: Cascade energy level alignment in a ternary OSC with ITIC-Th.

Conclusion

The use of ITIC-Th as a third component in ternary organic solar cells presents a highly
effective strategy for achieving power conversion efficiencies exceeding 18%.[6] Its ability to
enhance photon harvesting, optimize morphology, and facilitate efficient charge transfer makes
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it a versatile tool for advancing the performance of organic photovoltaics. The protocols and
data presented in these notes provide a solid foundation for researchers to explore and
optimize ITIC-Th based ternary systems for various applications. Further research into novel
donor and acceptor combinations with ITIC-Th is expected to push the boundaries of organic
solar cell performance even further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ITIC-Th in Ternary
Organic Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3248746#using-itic-th-in-ternary-organic-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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